Cas no 2098079-69-5 ((2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine)

• Product Name: (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine
• CAS No: 2098079-69-5
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 5725839
• PubChem ID: 122239381
• Update Time: 2025-06-11

(2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2098079-69-5
• (2-cyclopropyl-6-phenylpyrimidin-4-yl)methanamine
• AKOS040812377
• F1967-8571
• (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine

• Inchi： 1S/C14H15N3/c15-9-12-8-13(10-4-2-1-3-5-10)17-14(16-12)11-6-7-11/h1-5,8,11H,6-7,9,15H2
• InChI Key： GQXWETXHXWCEEP-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(CN)=NC=1C1CC1

Computed Properties

• Exact Mass: 225.126597491g/mol
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine

Comprehensive Overview of (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine (CAS No. 2098079-69-5)

The compound (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine, identified by its CAS number 2098079-69-5, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a cyclopropyl and phenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets. The compound's methanamine moiety further enhances its versatility, enabling modifications for enhanced bioavailability and target specificity.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing therapeutics for chronic diseases and crop protection agents. (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine stands out due to its balanced lipophilicity and molecular rigidity, which are critical for optimizing drug-like properties. Its CAS 2098079-69-5 designation ensures precise identification in global databases, facilitating collaborative research and regulatory compliance. The compound's synthesis and characterization have been documented in peer-reviewed journals, underscoring its scientific relevance.

One of the most searched questions in the field is: "What are the applications of (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine in drug development?" This reflects the growing curiosity about its therapeutic potential. Preliminary studies suggest its utility in designing kinase inhibitors and antimicrobial agents, aligning with the trend toward personalized medicine. Additionally, its phenylpyrimidine core is a hotspot for structure-activity relationship (SAR) studies, enabling researchers to fine-tune efficacy and safety profiles. The compound's stability under physiological conditions further bolsters its appeal.

Another trending topic is the environmental impact of synthetic intermediates, and 2098079-69-5 has been evaluated for its biodegradability and eco-toxicity. Unlike traditional hazardous reagents, this compound exhibits favorable environmental profiles, making it a sustainable choice for green chemistry initiatives. Its cyclopropyl group contributes to metabolic stability, reducing the risk of bioaccumulation—a key concern in modern agrochemical formulations. This aligns with the industry's shift toward eco-friendly solutions without compromising performance.

From a commercial perspective, (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine is available through specialized chemical suppliers, often listed under its CAS No. 2098079-69-5. Procurement trends indicate rising interest from academic labs and contract research organizations (CROs), particularly for fragment-based drug design. The compound's compatibility with high-throughput screening (HTS) platforms further amplifies its utility in early-stage discovery. As the scientific community prioritizes cost-effective and scalable synthesis routes, this molecule is poised to play a pivotal role in next-generation pharmacophores.

In summary, (2-Cyclopropyl-6-phenylpyrimidin-4-yl)methanamine (CAS 2098079-69-5) represents a convergence of innovation and practicality in chemical research. Its multifaceted applications, coupled with stringent quality standards, position it as a valuable asset for advancing both human health and agricultural productivity. Future studies will likely explore its derivatives, unlocking new possibilities in targeted therapy and sustainable chemistry.